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Compound of Interest

Compound Name: 2,4-Dibromo-3-nitropyridine

Cat. No.: B040219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a proposed regioselective synthesis of 2,4-dibromo-3-
nitropyridine, a valuable building block in medicinal chemistry and drug development.[1] Due

to the limited availability of a direct, one-step synthesis protocol in the current literature, this

guide outlines a robust two-step synthetic pathway. The initial section focuses on the

preparation of the key intermediate, 2,4-dibromopyridine, followed by a detailed, proposed

protocol for its regioselective nitration to yield the target compound. The methodologies are

based on established principles of heterocyclic chemistry and analogous reactions reported in

the literature.

Synthetic Pathway Overview
The proposed synthesis of 2,4-dibromo-3-nitropyridine involves a two-step reaction

sequence, commencing with the synthesis of 2,4-dibromopyridine from 2-bromo-4-nitropyridine

N-oxide. This intermediate is then subjected to electrophilic nitration to introduce the nitro group

at the C-3 position of the pyridine ring.
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2-Bromo-4-nitropyridine N-oxide

2,4-Dibromopyridine

Acetyl bromide, Acetic acid, 130 °C

2,4-Dibromo-3-nitropyridine

HNO3, H2SO4, 0-25 °C (Proposed)

Nitrating Mixture Preparation

Nitration Reaction Work-up and Purification

Cool H2SO4
in ice bath Slowly add HNO3

Add nitrating mixture
dropwise at 0-5 °C

Dissolve 2,4-dibromopyridine
in H2SO4 at 0 °C

Stir at 0 °C, then
allow to warm to RT

Pour onto
crushed ice

Neutralize with
base Filter precipitate Wash with water Dry and purify

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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